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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Phenoxy Resin Performance with Supporting Experimental Data

Phenoxy resins, also known as polyhydroxyethers, are high-molecular-weight thermoplastic

polymers renowned for their excellent combination of toughness, ductility, adhesion, and

thermal stability.[1] These properties make them valuable in a wide range of applications,

including adhesives, coatings, composites, and medical devices. Phenoxy resins are typically

derived from the reaction of bisphenol A and epichlorohydrin, and their properties can be

tailored by controlling the molecular weight.[2] This guide provides a comparative analysis of

the mechanical properties of different grades of Phenoxy resin to aid in material selection for

specific research and development applications.

Quantitative Data on Mechanical Properties
The mechanical properties of Phenoxy resins are directly influenced by their molecular weight,

with higher molecular weight grades generally exhibiting increased toughness and strength.

The following table summarizes the key mechanical properties of various Phenoxy resin
grades. It is important to note that while comprehensive data is available for the PKFE grade,

specific mechanical property datasheets for other grades such as PKHB, PKHC, PKHH, and

PKHJ are not readily available in the public domain. However, their properties can be inferred

from their relative molecular weights and viscosities.
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Property
Test
Method

PKFE PKHB PKHC PKHH PKHJ

Average

Molecular

Weight

(Mw)

-
Not

Specified
~32,000 ~43,000 ~52,000 ~57,000

Tensile

Strength,

Ultimate

ASTM

D638
65.5 MPa

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Tensile

Modulus

ASTM

D638
2.62 GPa

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Elongation

at Break

ASTM

D638
90%

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Flexural

Yield

Strength

ASTM

D790
96.6 MPa

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Flexural

Modulus

ASTM

D790
2.83 GPa

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Notched

Izod

Impact

ASTM

D256
1.31 J/cm

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Hardness,

Rockwell R

ASTM

D785
123

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Solution

Viscosity

(20% in

cyclohexan

one, cP)

-
Not

Specified
180 - 280 410 - 524 525 - 715 600 - 775

Note on Data Availability and Trends: The data for PKFE is sourced from a comprehensive

technical datasheet.[3] For the other grades (PKHB, PKHC, PKHH, PKHJ), the manufacturer,

InChem, provides typical molecular weights and solution viscosities.[4] Generally, as the

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookpolymers.com/pdf/Inchem-Phenoxy-PKFE.pdf
https://www.scribd.com/document/23590139/%EC%B2%A8%EB%B6%80%ED%8C%8C%EC%9D%BC-%EA%B3%B5%EB%B6%80%EA%BA%BC%EB%A6%AC-Phenoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13775646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


molecular weight and viscosity of a polymer increase, a corresponding increase in tensile

strength, flexural strength, and toughness is expected. Therefore, it can be inferred that the

mechanical properties of the grades would follow the trend: PKHB < PKHC < PKHH < PKHJ.

Experimental Protocols
The mechanical properties presented in this guide are determined using standardized testing

methods to ensure accuracy and comparability of the data. The following are detailed

methodologies for the key experiments cited:

Tensile Properties (ASTM D638)
Tensile testing is performed to determine the ultimate tensile strength, tensile modulus, and

elongation at break of a material.

Specimen Preparation: Dog-bone shaped specimens are prepared by injection molding or by

machining from a compression-molded plaque. The dimensions of the specimens conform to

the specifications outlined in ASTM D638.

Test Procedure: The specimen is mounted in the grips of a universal testing machine. A

tensile load is applied to the specimen at a constant crosshead speed until it fractures. The

force and displacement are continuously recorded throughout the test.

Data Analysis:

Tensile Strength: The maximum stress the material can withstand before breaking.

Tensile Modulus (Young's Modulus): A measure of the material's stiffness, calculated from

the slope of the initial linear portion of the stress-strain curve.

Elongation at Break: The percentage increase in length that the material undergoes before

fracturing.

Flexural Properties (ASTM D790)
Flexural testing is used to measure the flexural strength and flexural modulus of a material,

which are important indicators of its stiffness and resistance to bending forces.
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Specimen Preparation: Rectangular bar specimens are prepared according to the

dimensions specified in ASTM D790.

Test Procedure: The specimen is placed on two supports, and a load is applied to the center

of the specimen (a three-point bending test). The load is applied at a constant rate, and the

resulting deflection is measured.

Data Analysis:

Flexural Strength: The maximum stress experienced by the material at the moment of

rupture.

Flexural Modulus: A measure of the material's stiffness in bending, calculated from the

stress-strain relationship in the elastic region.

Izod Impact Strength (ASTM D256)
Impact testing determines a material's toughness or resistance to fracture under a sudden,

high-rate loading.

Specimen Preparation: A rectangular bar specimen with a V-notch machined into it is

prepared as per ASTM D256 specifications.

Test Procedure: The notched specimen is clamped in a vertical position in the testing

machine. A pendulum is released from a specified height, striking and fracturing the

specimen at the notch.

Data Analysis: The energy absorbed by the specimen during fracture is measured and is

reported as the Izod impact strength in Joules per centimeter of notch width (J/cm).

Logical Workflow for Material Selection
The selection of the appropriate grade of Phenoxy resin is critical for the success of a

research or development project. The following diagram illustrates a logical workflow for

selecting a Phenoxy resin grade based on desired mechanical properties.
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Caption: Workflow for Phenoxy Resin Grade Selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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